Cas no 10357-00-3 (D-Galactose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate))

D-Galactose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate) structure
10357-00-3 structure
Product Name:D-Galactose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate)
CAS No:10357-00-3
MF:C8H15NO9S
MW:301.271002054214
CID:189955
PubChem ID:193456
Update Time:2025-04-19

D-Galactose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

    • D-Galactose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate)
    • (2R,3R,4R,5R)-2-acetamido-3,4,5-trihydroxy-1-oxo-6-sulfooxy-hexane
    • 2-(acetylamino)-2-deoxy-4,6-di-O-sulfo-D-galactose
    • 2-(acetylamino)-2-deoxy-6-O-sulfo-D-galactose
    • N-Acetylgalactosamine 6-sulfate
    • [(2R,3R,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexyl] hydrogen sulfate
    • NS00123756
    • 10357-00-3
    • N-Acetylgalactosamine 6-sulphate
    • N-acetyl-Chondrosamine 6-(hydrogen sulfate)
    • [(2R,3R,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexyl] hydrogen sulate
    • N-Acetyl-Chondrosamine 6-(hydrogen sulphate)
    • DTXSID901304189
    • D-Galactose, 2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate)
    • CHEBI:165235
    • SCHEMBL70161
    • Nag-6-S
    • {[(2R,3R,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexyl]oxy}sulfonic acid
    • Inchi: 1S/C8H15NO9S/c1-4(11)9-5(2-10)7(13)8(14)6(12)3-18-19(15,16)17/h2,5-8,12-14H,3H2,1H3,(H,9,11)(H,15,16,17)/t5-,6+,7+,8-/m0/s1
    • InChI Key: NHZWETQZLORZIR-OSMVPFSASA-N
    • SMILES: S(=O)(=O)(O)OC[C@H]([C@@H]([C@@H]([C@H](C=O)NC(C)=O)O)O)O

Computed Properties

  • Exact Mass: 301.047
  • Monoisotopic Mass: 301.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.8
  • Topological Polar Surface Area: 179Ų

Experimental Properties

  • Density: 1.339
  • Boiling Point: 348.7°Cat760mmHg
  • Flash Point: 164.7°C
  • Refractive Index: 1.584

D-Galactose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate) Related Literature

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